Cas no 325471-84-9 (N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide)

• Product Name: N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide
• CAS No: 325471-84-9
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• CID: 6386607
• PubChem ID: 9688036
• Update Time: 2025-05-25

N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide
• N'-[(1E)-[4-(DIMETHYLAMINO)-3-NITROPHENYL]METHYLIDENE]BENZOHYDRAZIDE
• Z49566356
• N-[(E)-[4-(dimethylamino)-3-nitrophenyl]methylideneamino]benzamide
• 325471-84-9
• AKOS001268088
• (E)-N'-(4-(dimethylamino)-3-nitrobenzylidene)benzohydrazide
• F1018-0085
• (E)-N-(4-(dimethylamino)-3-nitrobenzylidene)benzohydrazide
• Benzoic acid, 2-[[4-(dimethylamino)-3-nitrophenyl]methylene]hydrazide

• Inchi： 1S/C16H16N4O3/c1-19(2)14-9-8-12(10-15(14)20(22)23)11-17-18-16(21)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,18,21)
• InChI Key： NNPLRJKKNDRUAK-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(N(C)C)C([N+]([O-])=O)=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 312.12224039g/mol
• Monoisotopic Mass: 312.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide

N'-(1E)-4-(Dimethylamino)-3-Nitrophenylmethylidenebenzohydrazide: A Comprehensive Overview

The compound N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide, identified by the CAS number 325471-84-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzohydrazides, which are known for their versatile reactivity and ability to form stable complexes with metal ions. The structure of this compound is characterized by a benzene ring substituted with a dimethylamino group at position 4 and a nitro group at position 3, connected via a methylene bridge to a benzohydrazide moiety.

Recent studies have highlighted the importance of such compounds in the field of coordination chemistry, where they serve as effective ligands for metal ions. The dimethylamino group and nitro group in the structure contribute to the compound's ability to act as a bidentate ligand, facilitating the formation of stable metal complexes. These complexes have been explored for their applications in catalysis, sensing, and materials science.

In terms of synthesis, N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide can be prepared through a variety of methods, including condensation reactions involving hydrazine derivatives and aromatic aldehydes. The choice of synthetic route depends on the desired purity and scale of production. Researchers have also investigated green chemistry approaches to synthesize this compound, aiming to minimize environmental impact while maintaining high yields.

The pharmacological properties of this compound have been a subject of recent interest. Studies suggest that it may exhibit potential as an anti-inflammatory or antioxidant agent due to its structural similarity to known bioactive compounds. However, further research is required to fully understand its biological activity and mechanism of action.

From an environmental perspective, the degradation pathways of N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide under various conditions have been studied to assess its environmental fate and toxicity. These studies are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, N'-(1E)-4-(dimethylamino)-3-nitrophenylmethylidenebenzohydrazide (CAS No. 325471-84-9) is a multifaceted compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical research and development.